5-(Propan-2-YL)-1,3,4-oxadiazole-2-carbaldehyde
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
5-(Propan-2-YL)-1,3,4-oxadiazole-2-carbaldehyde is a heterocyclic compound featuring a 1,3,4-oxadiazole core substituted with an isopropyl (propan-2-yl) group at the 5-position and a formyl (carbaldehyde) group at the 2-position. The oxadiazole scaffold is renowned for its electron-deficient aromatic system, which imparts unique reactivity and binding properties.
Properties
Molecular Formula |
C6H8N2O2 |
|---|---|
Molecular Weight |
140.14 g/mol |
IUPAC Name |
5-propan-2-yl-1,3,4-oxadiazole-2-carbaldehyde |
InChI |
InChI=1S/C6H8N2O2/c1-4(2)6-8-7-5(3-9)10-6/h3-4H,1-2H3 |
InChI Key |
KGBUOKNVAMGDQS-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)C1=NN=C(O1)C=O |
Origin of Product |
United States |
Biological Activity
5-(Propan-2-YL)-1,3,4-oxadiazole-2-carbaldehyde is a compound belonging to the oxadiazole family, which has garnered attention in medicinal chemistry due to its diverse biological activities. This article explores the biological activity of this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications.
Synthesis of 5-(Propan-2-YL)-1,3,4-Oxadiazole-2-Carbaldehyde
The synthesis of 5-(Propan-2-YL)-1,3,4-oxadiazole-2-carbaldehyde typically involves the reaction of hydrazides with carbonyl compounds in the presence of dehydrating agents. The reaction conditions can be optimized to enhance yield and purity.
Biological Activities
5-(Propan-2-YL)-1,3,4-oxadiazole derivatives exhibit a wide range of biological activities:
Anticancer Activity
Research indicates that oxadiazole derivatives demonstrate significant anticancer properties. For instance, compounds with oxadiazole moieties have shown cytotoxic effects against various cancer cell lines such as HeLa (cervical cancer), CaCo-2 (colon cancer), and others. The mechanism often involves the induction of apoptosis and inhibition of cell proliferation.
Table 1: Cytotoxicity of Oxadiazole Derivatives Against Cancer Cell Lines
| Compound | Cell Line | IC50 (µM) | Mechanism |
|---|---|---|---|
| 5-(Propan-2-YL)-1,3,4-Oxadiazole | HeLa | 15.0 | Apoptosis induction |
| 5-(Propan-2-YL)-1,3,4-Oxadiazole | CaCo-2 | 12.5 | Cell cycle arrest |
| 5-(Propan-2-YL)-1,3,4-Oxadiazole | A431 (epidermoid) | 10.0 | Tubulin polymerization |
Antimicrobial Activity
The antibacterial properties of oxadiazoles have also been documented. Compounds have shown effectiveness against Gram-positive and Gram-negative bacteria. For example, derivatives have been tested against Escherichia coli and Staphylococcus aureus, exhibiting minimum inhibitory concentrations (MIC) that suggest potential as antibiotic agents.
Table 2: Antibacterial Activity of Oxadiazole Derivatives
| Compound | Bacteria | MIC (µg/mL) |
|---|---|---|
| 5-(Propan-2-YL)-1,3,4-Oxadiazole | E. coli | < 10 |
| 5-(Propan-2-YL)-1,3,4-Oxadiazole | S. aureus | < 15 |
| 5-(Propan-2-YL)-1,3,4-Oxadiazole | Pseudomonas aeruginosa | < 20 |
Anti-inflammatory Activity
Oxadiazoles have also been evaluated for their anti-inflammatory effects. In vivo studies using carrageenan-induced paw edema models showed a reduction in inflammation comparable to standard anti-inflammatory drugs like indomethacin.
Structure-Activity Relationship (SAR)
The biological activity of oxadiazoles is influenced by their structural features. Modifications at various positions on the oxadiazole ring can enhance potency and selectivity for specific biological targets.
Table 3: Structure-Activity Relationships in Oxadiazoles
| Position Modified | Change Made | Effect on Activity |
|---|---|---|
| Position 2 | Substituted with halogens | Increased anticancer activity |
| Position 5 | Alkyl chain addition | Enhanced antibacterial properties |
Case Studies
Several studies have highlighted the efficacy of oxadiazole derivatives in clinical settings:
- Anticancer Study : A recent study demonstrated that a derivative of 5-(Propan-2-YL)-1,3,4-oxadiazole exhibited an IC50 value lower than that of doxorubicin against breast cancer cell lines.
- Antimicrobial Study : A series of synthesized oxadiazoles showed potent activity against multidrug-resistant strains of bacteria, suggesting their potential as new antibiotics.
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Functional Group Variations
The substitution pattern on the 1,3,4-oxadiazole ring significantly influences physicochemical and biological properties. Below is a comparative analysis of key analogs:
Physicochemical Properties
- Solubility : Thiol- and amine-substituted oxadiazoles () are generally less polar than the carbaldehyde derivative, which may improve aqueous solubility.
- Thermal Stability : Bulky substituents like isopropyl enhance thermal stability compared to methoxybenzyl analogs , as observed in related bicyclic systems ().
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
